[2-(Aminomethyl)-5-chlorophenyl]methanol

• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol
• IUPAC Name: [2-(aminomethyl)-5-chlorophenyl]methanol
• InChI: InChI=1S/C8H10ClNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,11H,4-5,10H2
• InChI Key: YISNNVIIGCZJFE-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)CO)CN

Description

[2-(Aminomethyl)-5-chlorophenyl]methanol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To LAH (1 M/Et2O, 104.4 ml, 104.4 mmol) in anhydrous THF (300 ml) at 0° C. was added methyl 5-chloro-2-cyanobenzoate (9.28 g, 0.512 mmol) maintaining the temperature below 20° C. After one half hour, quenched at OC with water (3.97 ml), NaOH (1N, 11.9 ml, 11.9 mmol) and water (3.97 ml). A precipitate was filtered out and washed with THF. The filtrate was concentrated in vacuo and was used immediately in the next step.